trans R-138727, (Mixture of Diastereomers)
trans R-138727, (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
239466-74-1
VCID:
VC0028038
InChI:
InChI=1S/C18H20FNO3S/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22/h1-4,9,11,15,17,24H,5-8,10H2,(H,21,22)/b12-9-
SMILES:
C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S
Molecular Formula:
C18H20FNO3S
Molecular Weight:
349.4 g/mol
trans R-138727, (Mixture of Diastereomers)
CAS No.: 239466-74-1
Reference Standards
VCID: VC0028038
Molecular Formula: C18H20FNO3S
Molecular Weight: 349.4 g/mol
| CAS No. | 239466-74-1 |
|---|---|
| Product Name | trans R-138727, (Mixture of Diastereomers) |
| Molecular Formula | C18H20FNO3S |
| Molecular Weight | 349.4 g/mol |
| IUPAC Name | (2Z)-2-[1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-sulfanylpiperidin-3-ylidene]acetic acid |
| Standard InChI | InChI=1S/C18H20FNO3S/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22/h1-4,9,11,15,17,24H,5-8,10H2,(H,21,22)/b12-9- |
| Standard InChIKey | ZWUQVNSJSJHFPS-XFXZXTDPSA-N |
| Isomeric SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(/C(=C\C(=O)O)/C3)S |
| SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S |
| Canonical SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S |
| Synonyms | (2E)-2-[1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-mercapto-3-piperidinylidene]acetic Acid Hydrochloride; |
| PubChem Compound | 10405534 |
| Last Modified | Nov 11 2021 |
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